Cas no 2171642-65-0 (10-cyclobutyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-cyclobutyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171642-65-0
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6549776
• PubChem ID: 165841528
• Update Time: 2025-07-02

10-cyclobutyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-cyclobutyl-2,6-dioxa-9-azaspiro4.5decane
• 10-cyclobutyl-2,6-dioxa-9-azaspiro[4.5]decane
• 2171642-65-0
• EN300-1641668

• Inchi： 1S/C11H19NO2/c1-2-9(3-1)10-11(4-6-13-8-11)14-7-5-12-10/h9-10,12H,1-8H2
• InChI Key： VLKYKSXMEKUTOE-UHFFFAOYSA-N
• SMILES： O1CCNC(C21COCC2)C1CCC1

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-cyclobutyl-2,6-dioxa-9-azaspiro4.5decane

Introduction to 10-cyclobutyl-2,6-dioxa-9-azaspiro4.5decane (CAS No. 2171642-65-0) and Its Emerging Applications in Chemical Biology

10-cyclobutyl-2,6-dioxa-9-azaspiro4.5decane, identified by its unique Chemical Abstracts Service (CAS) number 2171642-65-0, represents a structurally intricate compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic ether azine derivative combines a cyclobutyl moiety with a spirocyclic framework, alongside oxygen and nitrogen atoms arranged in a highly constrained geometry. Such structural complexity not only makes it a subject of academic curiosity but also opens up diverse possibilities for its application in drug discovery and molecular recognition.

The compound’s nomenclature, derived from its constitutional elements, highlights its core structural features: the spiro4.5decane backbone links two distinct heterocyclic systems—a 9-azaspiro unit containing an azacyclohexane ring and an oxa bridge connecting two carbonyl groups. The presence of the cyclobutyl substituent at the 10-position introduces steric bulk, which can modulate interactions with biological targets. This architectural design is particularly intriguing because it mimics the three-dimensional scaffolds found in natural products, suggesting potential bioactivity.

Recent advancements in computational chemistry have enabled more precise modeling of such molecules, allowing researchers to predict their binding affinities and pharmacokinetic properties with greater accuracy. Studies have demonstrated that the rigid spirocyclic core of 10-cyclobutyl-2,6-dioxa-9-azaspiro4.5decane can serve as an effective scaffold for designing small-molecule inhibitors targeting enzymes involved in metabolic pathways. For instance, modifications to the azine ring have been shown to enhance binding to kinases and phosphodiesterases, which are critical regulators in cellular signaling.

In parallel, synthetic methodologies have evolved to streamline the preparation of complex heterocycles like this compound. Modern approaches employ transition-metal-catalyzed reactions and organometallic chemistry to construct the spirocyclic framework efficiently. Such innovations not only reduce production costs but also allow for rapid diversification of the chemical library, enabling high-throughput screening for novel bioactive derivatives.

The versatility of 10-cyclobutyl-2,6-dioxa-9-azaspiro4.5decane extends beyond drug discovery into materials science and catalysis. Its unique electronic properties make it a candidate for designing organocatalysts or ligands that facilitate asymmetric transformations—a growing field in synthetic organic chemistry. Furthermore, the oxygen and nitrogen atoms within its structure contribute to hydrogen bonding capabilities, which could be exploited in designing molecular recognition systems such as receptors or sensors.

Emerging research also explores the potential of this compound as a chiral building block for peptide mimetics or protease inhibitors. The spirocyclic architecture provides stability while allowing for conformational flexibility that mimics peptide bonds. Such derivatives could offer advantages over traditional small-molecule inhibitors by targeting specific proteolytic enzymes implicated in diseases like cancer or neurodegeneration.

The integration of machine learning into virtual screening has further accelerated the discovery pipeline for compounds like 10-cyclobutyl-2,6-dioxa-9-azaspiro4.5decane. By leveraging large datasets of bioactive molecules and their interactions with biological targets, computational models can predict promising analogs with minimal experimental validation. This synergy between experimental chemistry and artificial intelligence promises to uncover new therapeutic candidates more rapidly than ever before.

Future directions may involve exploring the compound’s role in medicinal chemistry through structure-based drug design. High-resolution crystallographic studies could reveal detailed insights into its binding modes within biological macromolecules, guiding rational modifications for improved efficacy and selectivity. Additionally, green chemistry principles could be applied to optimize synthetic routes, minimizing waste and energy consumption while maintaining high yields.

The broader impact of such research underscores the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists. As computational tools become more sophisticated and synthetic methodologies advance, compounds like 10-cyclobutyl-2,6-dioxa-9-azaspiro4.5decane are poised to play pivotal roles in addressing some of society’s most pressing health challenges through innovative molecular solutions.